Cas no 5904-58-5 (2-ethyl-2-(hydroxymethyl)butanoic acid)

2-Ethyl-2-(hydroxymethyl)butanoic acid is a branched carboxylic acid featuring both hydroxyl and carboxyl functional groups, making it a versatile intermediate in organic synthesis. Its unique structure enables applications in polymer chemistry, where it serves as a monomer or crosslinking agent due to its bifunctional reactivity. The compound’s hydroxyl group enhances solubility in polar solvents, facilitating its use in coatings, adhesives, and specialty resins. Additionally, its sterically hindered carboxyl group can influence reaction kinetics, offering controlled polymerization or modification of material properties. This compound is valued for its balance of hydrophilicity and steric effects, making it suitable for tailored synthetic pathways in fine chemicals and industrial formulations.

2-ethyl-2-(hydroxymethyl)butanoic acid structure

5904-58-5 structure

Product Name:2-ethyl-2-(hydroxymethyl)butanoic acid

CAS No:5904-58-5

MF:C₇H₁₄O₃

MW:146.184262752533

MDL:MFCD18974828

CID:377615

PubChem ID:80004

Update Time:2025-06-09

2-ethyl-2-(hydroxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- Butanoic acid,2-ethyl-2-(hydroxymethyl)-
- 2-ethyl-2-(hydroxymethyl)butanoic acid
- 2-ethyl-2-(hydroxymethyl)butyric acid
- UNII-CB5Q4HP8NN
- SCHEMBL3465123
- EINECS 227-599-3
- DTXSID80207792
- NS00034070
- BUTANOIC ACID, 2-ETHYL-2-(HYDROXYMETHYL)-
- 2-ethyl-2-(hydroxymethyl)butanoicacid
- AKOS006378217
- 5904-58-5
- Z1205493947
- EN300-234689
- CB5Q4HP8NN
- MDL： MFCD18974828
- Inchi： 1S/C7H14O3/c1-3-7(4-2,5-8)6(9)10/h8H,3-5H2,1-2H3,(H,9,10)
- InChI Key： NGNICDYIWUGSEY-UHFFFAOYSA-N
- SMILES： OCC(C(=O)O)(CC)CC

Computed Properties

Exact Mass: 146.09432
Monoisotopic Mass: 146.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.7
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53

2-ethyl-2-(hydroxymethyl)butanoic acid Pricemore >>

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